Cas no 1805133-74-7 (2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1805133-74-7
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4840314
• Update Time: 2025-06-07

2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F6N2O2/c1-18-6-2-4(8(10,11)12)5(3-16)17-7(6)19-9(13,14)15/h2H,3,16H2,1H3
• InChI Key： VXSRZWHMGOZJRE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1CN)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805133-74-7)

2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805133-74-7) is a multifunctional compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a pyridine ring substituted with an aminomethyl group, a methoxy group, and two trifluoromethyl groups, making it a versatile candidate for various applications, particularly in the development of novel therapeutic agents.

The presence of the aminomethyl group provides the compound with potential reactivity and functional versatility, enabling it to participate in a wide range of chemical reactions. The methoxy group contributes to the compound's lipophilicity and can influence its biological activity by affecting its ability to cross cell membranes. The two trifluoromethyl groups enhance the compound's metabolic stability and can modulate its pharmacokinetic properties, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The compound's ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways makes it a promising candidate for developing new antibiotics.

In addition to its antibacterial properties, 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in these studies indicates that the compound may have a favorable therapeutic index, reducing the risk of adverse effects on healthy cells.

The pharmacokinetic profile of 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for developing orally administered drugs. Furthermore, the compound's low toxicity and high stability make it suitable for long-term use in clinical settings.

In preclinical studies, 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has demonstrated promising results in animal models of various diseases. For example, in a study published in the Journal of Pharmacology and Experimental Therapeutics, the compound was shown to effectively reduce tumor growth in mice with xenograft models of human cancer. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

The synthetic route for producing 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been well-documented in the literature. A typical synthesis involves multiple steps, including the formation of a pyridine ring followed by sequential substitution reactions to introduce the desired functional groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical applications.

In conclusion, 2-(Aminomethyl)-5-methoxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805133-74-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to explore its full potential, with promising results from both preclinical and early clinical studies indicating its potential as a valuable addition to the arsenal of modern medicine.